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Compound of Interest

Compound Name: BOP sodium

Cat. No.: B606315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility of (Benzotriazol-1-

yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP reagent), a critical coupling

reagent in peptide synthesis and organic chemistry. Understanding the solubility of BOP

reagent in various organic solvents is paramount for optimizing reaction conditions, ensuring

homogeneity, and maximizing yields in drug development and research applications. This

document presents quantitative and qualitative solubility data, detailed experimental protocols

for solubility determination, and a visual representation of the reagent's application in a typical

peptide coupling workflow.

Core Data Presentation: Solubility Profile of BOP
Reagent
The solubility of BOP reagent is a key parameter for its effective use. While it is generally

known to be soluble in many polar aprotic solvents, this guide consolidates available

quantitative and qualitative data into a structured format for easy reference and comparison.
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Solvent
Chemical
Formula

Molar Mass
( g/mol )

Boiling
Point (°C)

Dielectric
Constant (ε)

Solubility

Quantitative

Data

Dimethylform

amide (DMF)
C₃H₇NO 73.09 153 36.7 ~440 mg/mL

Dimethyl

sulfoxide

(DMSO)

C₂H₆OS 78.13 189 47.2
≥ 114.2

mg/mL[1][2]

Methanol CH₃OH 32.04 64.7 32.7
25 mg/mL[3]

[4]

Ethanol

(EtOH)
C₂H₅OH 46.07 78.37 24.5

≥ 4.43

mg/mL[1][2]

[5]

Qualitative

Data

Acetonitrile

(MeCN)
C₂H₃N 41.05 81.6 37.5 Soluble

Dichlorometh

ane (DCM)
CH₂Cl₂ 84.93 39.6 9.1 Soluble[3][4]

Tetrahydrofur

an (THF)
C₄H₈O 72.11 66 7.6 Soluble

Acetone C₃H₆O 58.08 56 20.7 Soluble[3][4]

N-Methyl-2-

pyrrolidone

(NMP)

C₅H₉NO 99.13 202 32.2 Soluble

Water H₂O 18.02 100 80.1
Insoluble[3]

[4]
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Note: The solubility in DMF is extrapolated from a test where 2.2g of BOP reagent dissolved in

5ml of DMF to form a clear solution. The term "Soluble" indicates that the reagent dissolves in

the solvent, but specific quantitative data was not found in the reviewed literature. For optimal

results, it is always recommended to perform a small-scale solubility test before preparing a

large-scale reaction mixture. To enhance solubility, gentle warming to 37°C and sonication can

be employed[1][2].

Experimental Protocols for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of BOP

reagent in an organic solvent. This protocol is based on standard laboratory practices for

solubility assessment.

Objective: To determine the approximate solubility of BOP reagent in a given organic solvent at

room temperature.

Materials:

BOP reagent (white to off-white powder)

Selected organic solvent (analytical grade)

Small test tubes or vials with caps

Analytical balance

Vortex mixer or magnetic stirrer

Pipettes and graduated cylinders

Spatula

Procedure:

Preparation: Ensure all glassware is clean and dry to prevent contamination.

Initial Qualitative Assessment:
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Add approximately 10-20 mg of BOP reagent to a small test tube.

Add 1 mL of the chosen organic solvent.

Cap the test tube and vortex or stir vigorously for 1-2 minutes.

Visually inspect the solution. If the solid completely dissolves, the reagent is considered

soluble at that concentration. If the solid remains, proceed to the quantitative assessment.

Quantitative Assessment (Saturation Method):

Accurately weigh a known mass of BOP reagent (e.g., 100 mg) and place it into a test

tube.

Using a pipette, add a small, measured volume of the organic solvent (e.g., 0.2 mL) to the

test tube.

Cap the test tube and vortex or stir vigorously for 2-3 minutes at a constant temperature

(e.g., 25°C).

If the solid dissolves completely, add another known mass of the BOP reagent (e.g., 10

mg) and repeat the agitation.

Continue adding small, known masses of the BOP reagent until a saturated solution is

formed (i.e., a small amount of solid material remains undissolved after prolonged

agitation).

Record the total mass of the BOP reagent that dissolved in the final volume of the solvent.

Calculation:

Calculate the solubility using the following formula: Solubility (mg/mL) = Total mass of

dissolved BOP reagent (mg) / Volume of solvent (mL)

Reporting: Report the solubility in mg/mL or g/100mL at the specified temperature.

Mandatory Visualizations
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Peptide Coupling Workflow using BOP Reagent
The following diagram illustrates the general workflow for a peptide coupling reaction facilitated

by the BOP reagent. This process involves the activation of a carboxylic acid and its

subsequent reaction with an amine to form an amide bond.
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Caption: General workflow of a BOP-mediated peptide coupling reaction.

This technical guide serves as a foundational resource for professionals in the fields of

chemical research and drug development. A clear understanding of the solubility and

application of the BOP reagent is essential for the successful synthesis of peptides and other

amide-containing molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b606315?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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